Cas no 591-60-6 (Butyl 3-oxobutanoate)

Butyl 3-oxobutanoate, also known as butyl acetoacetate, is an ester derivative of acetoacetic acid. This clear, colorless liquid is characterized by its fruity odor and moderate volatility. It serves as a versatile intermediate in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and fragrances. Its reactive β-keto ester structure enables participation in condensation reactions, such as the Knoevenagel and Michael additions, making it valuable for constructing complex molecular frameworks. The compound exhibits good solubility in common organic solvents, facilitating its use in homogeneous reaction systems. Its stability under typical storage conditions and well-documented reactivity profile contribute to its utility in industrial and laboratory applications.
Butyl 3-oxobutanoate structure
Butyl 3-oxobutanoate structure
Product Name:Butyl 3-oxobutanoate
CAS No:591-60-6
MF:C8H14O3
MW:158.194962978363
MDL:MFCD00059252
CID:372436
PubChem ID:87562323
Update Time:2025-10-23

Butyl 3-oxobutanoate Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 3-oxo-,butyl ester
    • Butyl Acetoacetate
    • butyl 3-oxobutanoate
    • 1-butyl acetoacetate
    • 3-oxobutyric acid n-butyl ester
    • acetoacetic acid butyl ester
    • acetoacetic acid n-butyl ester
    • Butyl 3-ketobutanoate
    • Butyl 3-ketobutyrate
    • Butyl 3-oxobutyrate
    • EINECS 209-722-2
    • ethyl-2-ethyl acetoacetate
    • FEMA No. 2176
    • n-butyl acetoacetate
    • Butyl 3-oxobutanoate
    • MDL: MFCD00059252
    • Inchi: InChI=1S/C8H14O3/c1-3-4-5-11-8(10)6-7(2)9/h3-6H2,1-2H3
    • InChI Key: REIYHFWZISXFKU-UHFFFAOYSA-N
    • SMILES: CCCCOC(=O)CC(=O)C

Computed Properties

  • Exact Mass: 158.09400
  • Monoisotopic Mass: 158.094294
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 6
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: nothing
  • Topological Polar Surface Area: 43.4

Experimental Properties

  • Density: 0.98
  • Melting Point: -35.6°C
  • Boiling Point: 223.28°C (rough estimate)
  • Flash Point: 85 °C
  • Refractive Index: 1.4250-1.4290
  • PSA: 43.37000
  • LogP: 1.30880
  • FEMA: 2176 | BUTYL ACETOACETATE

Butyl 3-oxobutanoate Security Information

Butyl 3-oxobutanoate Customs Data

  • HS CODE:2918300090
  • Customs Data:

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

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    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

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